Cas no 15022-18-1 (1-thiophen-2-ylpropan-2-one)

• Product Name: 1-thiophen-2-ylpropan-2-one
• CAS No: 15022-18-1
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00125263
• CID: 96522
• PubChem ID: 529394
• Update Time: 2025-08-04

1-thiophen-2-ylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(Thiophen-2-yl)propan-2-one
• 1-(2-Thienyl)acetone
• 2-Propanone, 1-(2-thienyl)-
• 1-(2-Thienyl)-1,2-propanedione
• 1-(2-thienyl)-2-propanone
• 1-(2-thienyl)acetone(SALTDATA: FREE)
• 1-(2-Thienyl)propane-1,2-dione
• 1-(Thienyl-2)-1,2-propandione
• 1-thiophen-2-yl-propane-1,2-dione
• 2-acetonylthiophene
• 2-acetonylthiphene
• 2-thenoylacetone
• 2-thienylacetone
• thiophen-2-yl-propan-2-one
• 2-(Acetylmethyl)thiophene
• 1-(2-thienyl)propan-2-one
• 2-Propanone, 1-(2-thienyl)
• 15022-18-1
• SCHEMBL681510
• EN300-70130
• FT-0731286
• CS-0037233
• AS-59161
• W16827
• AKOS000215973
• FOWXQMONAFWJAD-UHFFFAOYSA-N
• MFCD00125263
• 1-thiophen-2-ylpropan-2-one
• ALBB-016451
• DA-10013

• MDL： MFCD00125263
• Inchi： 1S/C7H8OS/c1-6(8)5-7-3-2-4-9-7/h2-4H,5H2,1H3
• InChI Key： FOWXQMONAFWJAD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)=O

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 105-106 ºC (12 Torr)
• Flash Point: 76.4±20.4 ºC,
• Refractive Index: 1.5366 (589.3 nm 13.5 ºC)
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• PSA: 45.31000
• LogP: 1.87960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 1-thiophen-2-ylpropan-2-one

Introduction to 1-thiophen-2-ylpropan-2-one (CAS No. 15022-18-1)

1-thiophen-2-ylpropan-2-one, with the chemical formula C₈H₆OS, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic ketone, identified by its CAS number 15022-18-1, has garnered attention due to its versatile applications in synthesis and potential biological activities. The presence of both a thiophene ring and a ketone group makes it a valuable intermediate in the development of various chemical entities.

The compound’s structure, featuring a thiophen-2-yl substituent attached to a propanone backbone, offers unique reactivity that is exploited in multiple synthetic pathways. In recent years, researchers have been exploring its role in medicinal chemistry, particularly in the design of novel therapeutic agents. The thiophene moiety is known for its stability and ability to interact with biological targets, while the ketone group provides a site for further functionalization.

Recent studies have highlighted the compound’s potential in the synthesis of bioactive molecules. For instance, derivatives of 1-thiophen-2-ylpropan-2-one have been investigated for their antimicrobial and anti-inflammatory properties. The thiophen-2-yl group, in particular, has shown promise in modulating enzyme activity, which is a critical aspect of drug design. This has led to its incorporation into libraries of compounds screened for pharmacological activity.

The compound’s utility extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metals has made it a candidate for use in catalysis and as a ligand in coordination chemistry. The CAS number 15022-18-1 ensures precise identification and traceability, which is essential for both research and industrial applications. Researchers often rely on such standardized identifiers to ensure consistency across different studies and collaborations.

In the realm of synthetic organic chemistry, 1-thiophen-2-ylpropan-2-one serves as a building block for more complex molecules. Its reactivity allows for the introduction of additional functional groups, enabling the creation of diverse chemical structures. This flexibility has made it a staple in synthetic protocols used by chemists working on drug discovery and fine chemical production.

The compound’s electronic properties, influenced by the conjugation between the thiophene ring and the ketone group, make it an interesting subject for spectroscopic studies. These properties are not only relevant from a fundamental chemistry perspective but also have implications for its application in optoelectronic materials. For example, derivatives of this compound have been explored in the development of organic semiconductors due to their tunable electronic characteristics.

From an industrial standpoint, the production of 1-thiophen-2-ylpropan-2-one on an scales requires careful optimization to ensure high yield and purity. Advances in catalytic processes have enabled more efficient synthesis routes, reducing costs and environmental impact. These improvements align with broader trends in green chemistry, where sustainability is a key consideration.

The biological activity of 1-thiophen-2-ylpropan-2-one has been further investigated through computational modeling and experimental validation. Studies suggest that modifications to its structure can enhance its potency and selectivity for specific biological targets. This underscores the importance of structure-function relationships in drug design and highlights why compounds like this continue to be subjects of intense research.

Future directions in research may explore new synthetic methodologies that leverage the unique properties of 1-thiophen-2-ylpropan-2-one. Additionally, interdisciplinary approaches combining organic chemistry with computational biology could uncover novel applications for this compound and its derivatives. The integration of such diverse fields promises to accelerate the discovery of innovative chemical solutions.

In conclusion, 1-thiophen-2-ylpropan-2-one (CAS No. 15022-18-1) is a multifaceted compound with significant potential across multiple domains of science and industry. Its structural features enable diverse applications, from pharmaceuticals to materials science, while ongoing research continues to uncover new possibilities for its use. As our understanding of chemical interactions deepens, compounds like this will remain at the forefront of innovation.